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Compound of Interest

Compound Name: C.l. Acid Black 94

cat. No.: B15553249

C.l. Acid Black 94: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Introduction

C.l. Acid Black 94 is a trisazo-class acid dye. While it has established applications in the
textile and ink industries, it is also identified as a multifunctional dye with potential applications
in biological research. This technical guide provides a summary of its known properties,
including its Chemical Abstracts Service (CAS) number and synonyms. However, it is important
to note that detailed public information regarding its use in experimental protocols, quantitative
toxicological data, and specific applications within drug development is limited.

Chemical and Physical Properties

C.l. Acid Black 94 is a blue-black powder that is soluble in water. In concentrated sulfuric acid,
it produces a dark purple solution.[1]

Table 1: Chemical Identification of C.I. Acid Black 94
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Identifier Value

CAS Number 6358-80-1[1]

C.l. Name Acid Black 94, 30336[1]
Molecular Formula Ca1H20NsNaz011S3[1]
Molecular Weight 974.88 g/mol [1]
Molecular Structure Trisazo class[1]

Table 2: Synonyms of C.I. Acid Black 94

Synonym

Acid Black B[1]

Acid Black NT[1]

Apollo Acid Black GRL

Coriacid Black [B]

Daedo Acid Black GRL

Leather Black B

Multacid Black B

Multicuer Black B

Rifa Acid Black GRL

Manufacturing Process

The synthesis of C.l. Acid Black 94 involves a multi-step diazotization and coupling process. A
general workflow for its manufacturing is outlined below.
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Caption: Manufacturing workflow of C.l. Acid Black 94.

Applications
Industrial Applications

C.l. Acid Black 94 is primarily used for dyeing and printing on wool and silk. It is also utilized in
the leather industry for coloration.[1]

Research Applications

This dye is described as a multifunctional tool in biological experiments.[2] Its potential
applications in a research context are broad and include:

» Observing and analyzing cell structures[2]
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e Tracking biomolecules[?]

« Evaluating cell functions[2]
 Distinguishing cell types|[2]

o Detecting biomolecules[2]

e Studying tissue pathology[2]
e Monitoring microorganisms[2]

It is important to emphasize that while these applications are mentioned by suppliers, specific,
peer-reviewed experimental protocols detailing the use of C.I. Acid Black 94 for these
purposes are not readily available in the public domain.

Experimental Protocols

Detailed experimental protocols for the use of C.l. Acid Black 94 in biological research,
including specific staining procedures, concentrations, and incubation times, are not well-
documented in publicly accessible scientific literature. Researchers interested in utilizing this
dye would need to perform extensive optimization and validation for their specific experimental
setups.

Quantitative Data

There is a notable absence of publicly available quantitative data for C.l. Acid Black 94,
particularly concerning its toxicological profile.

Table 3: Toxicological Data for C.l. Acid Black 94
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Test Result

Acute Oral Toxicity (LD50) Data not available
Acute Dermal Toxicity Data not available
Acute Inhalation Toxicity Data not available
Carcinogenicity Data not available
Mutagenicity Data not available

Signaling Pathways and Logical Relationships

Due to the lack of specific information on the biological mechanisms of action or its use in
particular assays, no signaling pathways or detailed experimental workflows involving C.I. Acid
Black 94 can be depicted at this time. A conceptual diagram illustrating its general areas of

application is provided below.
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Caption: General applications of C.l. Acid Black 94.

Conclusion

C.l. Acid Black 94 is a commercially available dye with a defined chemical structure and
established industrial uses. While it is marketed for a variety of applications in biological
research, there is a significant gap in the publicly available, peer-reviewed literature detailing
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specific experimental protocols, quantitative data, and toxicological information. This lack of
detailed information necessitates careful evaluation and in-house validation by researchers and
professionals in the field of drug development before considering its use in experimental
settings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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